Cas no 52756-30-6 (Benzene, 1-methyl-4-(2-phenylethoxy)-)
52756-30-6 structure
Product Name:Benzene, 1-methyl-4-(2-phenylethoxy)-
CAS No:52756-30-6
MF:C15H16O
MW:212.286944389343
CID:358913
PubChem ID:18712748
Update Time:2025-04-19
Benzene, 1-methyl-4-(2-phenylethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-methyl-4-(2-phenylethoxy)-
- 1-methyl-4-(2-phenylethoxy)benzene
- SCHEMBL8362989
- 52756-30-6
- AKOS014092675
- DTXSID90595793
-
- Inchi: 1S/C15H16O/c1-13-7-9-15(10-8-13)16-12-11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
- InChI Key: IVJKZUFJSLMOJK-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C)=CC=1)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 212.12018
- Monoisotopic Mass: 212.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-methyl-4-(2-phenylethoxy)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
52756-30-6 (Benzene, 1-methyl-4-(2-phenylethoxy)-) Related Products
- 22545-15-9(2-(4-Ethoxyphenyl)ethanol)
- 33130-24-4(2-(2-phenylethoxy)phenol)
- 702-23-8(4-Methoxyphenethyl alcohol)
- 40515-89-7(Phenethoxybenzene)
- 1585-06-4(4-Ethylphenetole)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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